Methyl 4,4,4-trifluoro-3-hydroxybutanoate
Cat. No. B8490092
M. Wt: 172.10 g/mol
InChI Key: IVKZPQOCSMXMNI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06723871B2
Procedure details
To 6 mL of methanol were added 5 mL of a mixture of formic acid-triethylamine (5:2 in molar ratio), 1.0 g of methyl 4,4,4-trifluoro-3-oxobutanoate, and 7.5 mg of RuCl[(1R,2R)-p-TsNHCH(C6H5)CH(C6H5)NH2] (p-cymene), and the whole was stirred at 35° C. for 15 hours, followed by concentration under reduced pressure using an evaporator. To the resulting concentrate were added 10 mL of water and 10 mL of ethyl acetate, and then a saturated sodium carbonate aqueous solution was added thereto under stirring until the pH became 7 or higher. The ethyl acetate layer separated from the aqueous layer was concentrated to obtain optically active methyl 4,4,4-trifluoro-3-hydroxybutanoate. Upon the measurement under the above conditions, the optical purity and conversion were found to be 94.6% e.e. and 100%, respectively.
[Compound]
Name
mixture
Quantity
5 mL
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
CO.[F:3][C:4]([F:13])([F:12])[C:5](=[O:11])[CH2:6][C:7]([O:9][CH3:10])=[O:8].CC1C=CC(C(C)C)=CC=1>C(N(CC)CC)C.C(O)=O>[F:3][C:4]([F:12])([F:13])[CH:5]([OH:11])[CH2:6][C:7]([O:9][CH3:10])=[O:8] |f:3.4|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
6 mL
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
[Compound]
|
Name
|
mixture
|
|
Quantity
|
5 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
|
FC(C(CC(=O)OC)=O)(F)F
|
|
Name
|
|
|
Quantity
|
7.5 mg
|
|
Type
|
reactant
|
|
Smiles
|
CC=1C=CC(=CC1)C(C)C
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)N(CC)CC.C(=O)O
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
35 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the whole was stirred at 35° C. for 15 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
followed by concentration under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
an evaporator
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
To the resulting concentrate
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
were added 10 mL of water and 10 mL of ethyl acetate
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
a saturated sodium carbonate aqueous solution was added
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
under stirring until the pH
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The ethyl acetate layer separated from the aqueous layer
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
was concentrated
|
Outcomes
Product
Details
Reaction Time |
15 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC(C(CC(=O)OC)O)(F)F
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
